1-(2-Methoxyphenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(2-methoxyphenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C16H25NO3.ClH/c1-13-7-5-6-10-17(13)11-14(18)12-20-16-9-4-3-8-15(16)19-2;/h3-4,8-9,13-14,18H,5-7,10-12H2,1-2H3;1H
• InChI Key: HPFIZOJNFSEFLB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC(COC2=CC=CC=C2OC)O.Cl
• Molecular Formula: C16H26ClNO3
• Molecular Weight: 315.83 g/mol
• CAS No.: 1210162-02-9

Description

1-(2-Methoxyphenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C16H26ClNO3 and its molecular weight is 315.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Labeling

Compounds with structural similarities to "1-(2-Methoxyphenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride" have been utilized in the synthesis of radiolabeled molecules for pharmacological studies. For example, the synthesis of isotopomers for serotonin 5HT1A antagonists demonstrates the utility of such compounds in creating labeled molecules that can be used to study drug distribution and interaction within biological systems (B. Czeskis, 1998).

Antimicrobial and Antioxidant Activity

Similar compounds have been explored for their antimicrobial and antioxidant activities. Research into homologous series of compounds, such as those derived from (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, has shown varying degrees of activity against human pathogens and free radicals, indicating the potential of these molecules in developing new antimicrobial and antioxidant agents (R. Čižmáriková et al., 2020).

Solvent Effects on Molecular Behavior

The interaction of similar compounds with solvents and their effects on molecular behavior, such as solvatochromism, highlights the importance of understanding solvent-compound interactions in chemical processes and analytical applications (Erika B. Tada et al., 2003).

Anticancer Activity

Research into phenolic compounds derived from natural sources, which share functional groups with "this compound," has revealed potential anticancer activities. Such studies underscore the potential of structurally similar compounds in the development of new anticancer agents (K. Rayanil et al., 2011).

Inhibitors of Kinase Activity

The optimization of compounds for inhibiting kinase activity, particularly Src kinase, indicates the role of similar molecules in therapeutic interventions against diseases mediated by kinase activity dysregulation. This highlights the therapeutic potential of molecules with related structures in treating diseases such as cancer (D. Boschelli et al., 2001).